Cas no 852639-66-8 (2-(4-methoxy-benzyl)-oxazole-4-carboxylic acid)

2-(4-methoxy-benzyl)-oxazole-4-carboxylic acid structure
852639-66-8 structure
Product Name:2-(4-methoxy-benzyl)-oxazole-4-carboxylic acid
CAS No:852639-66-8
MF:C12H11NO4
MW:233.220043420792
MDL:MFCD21890156
CID:2139729
PubChem ID:66723832
Update Time:2025-07-20

2-(4-methoxy-benzyl)-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-methoxy-benzyl)-oxazole-4-carboxylic acid
    • 852639-66-8
    • AKOS022547107
    • DTXSID801217599
    • PHMRHRWRLBKRLU-UHFFFAOYSA-N
    • SY058487
    • AC6953
    • 2-[(4-methoxyphenyl)methyl]-1,3-oxazole-4-carboxylic acid
    • MFCD21890156
    • SCHEMBL554787
    • 2-[(4-Methoxyphenyl)methyl]-4-oxazolecarboxylic acid
    • 2-(4-Methoxybenzyl)oxazole-4-carboxylic Acid
    • 4-Oxazolecarboxylic acid, 2-[(4-methoxyphenyl)methyl]-
    • DB-291864
    • CS-0459021
    • MDL: MFCD21890156
    • Inchi: 1S/C12H11NO4/c1-16-9-4-2-8(3-5-9)6-11-13-10(7-17-11)12(14)15/h2-5,7H,6H2,1H3,(H,14,15)
    • InChI Key: PHMRHRWRLBKRLU-UHFFFAOYSA-N
    • SMILES: O1C=C(C(=O)O)N=C1CC1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 233.06880783Da
  • Monoisotopic Mass: 233.06880783Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 72.6Ų

2-(4-methoxy-benzyl)-oxazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D776823-1g
2-(4-Methoxybenzyl)oxazole-4-carboxylic Acid
852639-66-8 95%
1g
$1650 2024-07-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1529688-1g
2-(4-Methoxybenzyl)oxazole-4-carboxylic acid
852639-66-8 98%
1g
¥15119.00 2024-07-28
eNovation Chemicals LLC
D776823-1g
2-(4-Methoxybenzyl)oxazole-4-carboxylic Acid
852639-66-8 95%
1g
$1650 2025-02-21
eNovation Chemicals LLC
D776823-1g
2-(4-Methoxybenzyl)oxazole-4-carboxylic Acid
852639-66-8 95%
1g
$1650 2025-02-22
Ambeed
A1187194-250mg
2-(4-Methoxybenzyl)oxazole-4-carboxylic acid
852639-66-8 95%
250mg
$500.0 2025-04-16
Ambeed
A1187194-1g
2-(4-Methoxybenzyl)oxazole-4-carboxylic acid
852639-66-8 95%
1g
$1251.0 2025-04-16
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY058487-1g
2-(4-Methoxybenzyl)oxazole-4-carboxylic Acid
852639-66-8 ≥95%
1g
¥13500.00 2025-04-12

Additional information on 2-(4-methoxy-benzyl)-oxazole-4-carboxylic acid

Recent Advances in the Study of 2-(4-methoxy-benzyl)-oxazole-4-carboxylic acid (CAS: 852639-66-8) and Its Applications in Chemical Biology and Medicine

The compound 2-(4-methoxy-benzyl)-oxazole-4-carboxylic acid (CAS: 852639-66-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This oxazole derivative, characterized by a 4-methoxybenzyl substituent at the 2-position and a carboxylic acid functional group at the 4-position, serves as a versatile scaffold for the development of novel bioactive molecules. Recent studies have explored its role as a key intermediate in the synthesis of pharmacologically active compounds, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 852639-66-8 as a building block for the development of selective COX-2 inhibitors. Researchers successfully incorporated this oxazole derivative into a series of novel non-steroidal anti-inflammatory drugs (NSAIDs) that exhibited improved gastrointestinal safety profiles compared to traditional COX-2 inhibitors. The electron-rich aromatic system of the 4-methoxybenzyl group was found to enhance binding affinity to the COX-2 active site while minimizing off-target effects.

In the field of oncology, recent work has highlighted the potential of 2-(4-methoxy-benzyl)-oxazole-4-carboxylic acid derivatives as modulators of protein-protein interactions (PPIs). A 2024 study in Nature Chemical Biology reported the development of small-molecule inhibitors targeting the MDM2-p53 interaction, where derivatives of 852639-66-8 showed promising activity in restoring p53 function in cancer cells. The oxazole core provided optimal rigidity for maintaining the required pharmacophore geometry, while the carboxylic acid moiety enabled crucial hydrogen bonding interactions with the target protein.

The antimicrobial potential of this compound has also been investigated in recent years. Researchers have modified the 852639-66-8 scaffold to create novel antibiotics effective against drug-resistant bacterial strains. A 2023 publication in Antimicrobial Agents and Chemotherapy described derivatives with potent activity against methicillin-resistant Staphylococcus aureus (MRSA), where the 4-methoxybenzyl group was found to enhance membrane penetration while the oxazole ring contributed to target specificity.

From a synthetic chemistry perspective, recent advances have improved the accessibility of 2-(4-methoxy-benzyl)-oxazole-4-carboxylic acid. A 2024 paper in Organic Process Research & Development outlined a scalable, green chemistry approach to its production, utilizing microwave-assisted synthesis and biocatalytic methods to achieve higher yields with reduced environmental impact. These developments have made the compound more readily available for both academic research and industrial applications.

Looking forward, the unique properties of 852639-66-8 continue to inspire innovative research directions. Current investigations are exploring its use in PROTAC (proteolysis targeting chimera) technology, where its structural features may facilitate the development of novel targeted protein degraders. Additionally, its potential applications in diagnostic imaging agents and as a ligand for metal-organic frameworks in drug delivery systems are under active investigation by several research groups worldwide.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk